Cas no 1260099-72-6 (Tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate
• CAS No: 1260099-72-6
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• MDL: MFCD21092246
• CID: 2157014
• PubChem ID: 66563819
• Update Time: 2025-05-24

Tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate
• AM91465
• AK412038
• 2-Methyl-2-propanyl 4-[(2-hydroxyethoxy)methyl]-1-piperidinecarboxylate
• 4-(2-Hydroxy-ethoxymethyl)piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate
• CS-0079178
• MFCD21092246
• DS-18699
• AKOS023821845
• C72049
• TERT-BUTYL 4-[(2-HYDROXYETHOXY)METHYL]PIPERIDINE-1-CARBOXYLATE
• EN300-6201561
• tert-butyl 4-(2-hydroxyethoxymethyl)piperidine-1-carboxylate
• A1-01987
• DB-252646
• SCHEMBL21998064
• SB43188
• 1260099-72-6
• Tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate

• MDL： MFCD21092246
• Inchi： 1S/C13H25NO4/c1-13(2,3)18-12(16)14-6-4-11(5-7-14)10-17-9-8-15/h11,15H,4-10H2,1-3H3
• InChI Key： CJERADZJMWHFHH-UHFFFAOYSA-N
• SMILES： O(CCO)CC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: 1

Additional information on Tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate (CAS No. 1260099-72-6)

Tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate, with the CAS number 1260099-72-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class, which is well-known for its diverse applications in medicinal chemistry due to its unique structural and pharmacological properties.

The molecular structure of Tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate incorporates a tert-butyl group, a hydroxyethoxy methyl moiety, and a piperidine ring. These structural features contribute to its potential biological activity, making it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of the hydroxyl group and the ethoxy methyl side chain enhances its reactivity, allowing for further functionalization and modification to develop novel therapeutic compounds.

In recent years, there has been a growing interest in the development of new drugs targeting neurological and cardiovascular diseases. Piperidine derivatives have shown promise in this area due to their ability to interact with multiple biological targets. Specifically, Tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate has been explored as a potential lead compound in the synthesis of drugs that modulate neurotransmitter systems.

One of the most compelling aspects of this compound is its versatility in drug design. The tert-butyl group provides steric hindrance, which can be crucial for optimizing binding affinity to biological targets. Meanwhile, the hydroxyethoxy methyl group offers opportunities for further chemical modifications, such as etherification or esterification, to enhance solubility and bioavailability. These features make it an attractive building block for medicinal chemists seeking to develop innovative therapies.

Recent studies have highlighted the importance of piperidine derivatives in the treatment of central nervous system disorders. For instance, modifications of the piperidine core have led to the discovery of several compounds with potential antidepressant and antipsychotic properties. The structural motif present in Tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate aligns well with these findings, suggesting that it could be a precursor to novel psychotropic agents.

The synthesis of Tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the expertise required in its preparation.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of functional groups makes it a suitable candidate for developing novel polymers and coatings with enhanced mechanical and chemical properties. Researchers are exploring its potential use in creating biodegradable materials and smart coatings that respond to environmental stimuli.

The growing body of research on piperidine derivatives underscores their significance in modern chemistry. As our understanding of biological systems continues to expand, compounds like Tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate will play an increasingly important role in drug discovery and development. Their structural flexibility and functional diversity offer endless possibilities for innovation across multiple scientific disciplines.

In conclusion, Tert-Butyl 4-((2-hydroxyethoxy)methyl)piperidine-1-carboxylate (CAS No. 1260099-72-6) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it a valuable tool for researchers seeking to develop new therapeutics and advanced materials. As scientific exploration continues, this compound is poised to contribute significantly to advancements in chemistry and related fields.